Cas no 1805136-59-7 (5-Bromo-3-chloro-2-cyanophenylacetic acid)

• Product Name: 5-Bromo-3-chloro-2-cyanophenylacetic acid
• CAS No: 1805136-59-7
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4942967
• Update Time: 2025-06-30

5-Bromo-3-chloro-2-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-cyanophenylacetic acid

• Inchi： 1S/C9H5BrClNO2/c10-6-1-5(2-9(13)14)7(4-12)8(11)3-6/h1,3H,2H2,(H,13,14)
• InChI Key： BDHNRJNHEXCFNQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)=C(C=1)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromo-3-chloro-2-cyanophenylacetic acid

Comprehensive Overview of 5-Bromo-3-chloro-2-cyanophenylacetic acid (CAS No. 1805136-59-7)

5-Bromo-3-chloro-2-cyanophenylacetic acid (CAS No. 1805136-59-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of phenylacetic acid derivatives, which are known for their versatility in synthetic chemistry. The presence of bromo, chloro, and cyano functional groups enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers often explore its applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The molecular structure of 5-Bromo-3-chloro-2-cyanophenylacetic acid features a phenyl ring substituted with halogen and nitrile groups, contributing to its unique electronic properties. These characteristics are critical for structure-activity relationship (SAR) studies, a hot topic in modern pharmacology. With the growing demand for small-molecule inhibitors and bioconjugation reagents, this compound has garnered attention in academic and industrial labs. Its CAS No. 1805136-59-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact research.

In the context of green chemistry, 5-Bromo-3-chloro-2-cyanophenylacetic acid is often discussed for its potential in catalyzed cross-coupling reactions, a method prioritized for reducing waste in synthetic processes. Recent publications highlight its role in palladium-catalyzed reactions, a trending technique in organic synthesis. Additionally, its compatibility with flow chemistry systems makes it a candidate for scalable production, addressing the industry's shift toward continuous manufacturing.

From an analytical perspective, this compound's chromatographic behavior and mass spectrometry profiles are well-documented, aiding in quality control during large-scale synthesis. The cyano group in its structure also enables click chemistry applications, a rapidly expanding field in bioconjugation and material science. These attributes align with frequent search queries such as "how to modify phenylacetic acid derivatives" or "applications of halogenated nitriles," underscoring its interdisciplinary appeal.

In summary, 5-Bromo-3-chloro-2-cyanophenylacetic acid (CAS No. 1805136-59-7) exemplifies innovation in synthetic chemistry, bridging gaps between medicinal chemistry, agrochemical development, and sustainable synthesis. Its multifaceted utility ensures continued interest, particularly in projects targeting high-value intermediates and tailor-made scaffolds for next-generation therapeutics.